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Compound of Interest

Compound Name: Rivanicline oxalate

Cat. No.: B1679400 Get Quote

For researchers and drug development professionals, ensuring laboratory safety is paramount,

especially when working with potent compounds like Rivanicline oxalate. This guide provides

essential, immediate safety and logistical information, including detailed operational and

disposal plans, to foster a secure research environment. Adherence to these protocols is critical

for minimizing exposure risk and ensuring the integrity of your research.

Disclaimer: A specific Safety Data Sheet (SDS) for Rivanicline oxalate is not publicly

available. The following guidance is based on best practices for handling potent pharmaceutical

compounds. Researchers must consult the supplier-specific SDS upon receipt of the material

and adhere to their institution's environmental health and safety (EHS) guidelines.

Physicochemical and Hazard Summary
Rivanicline oxalate is a potent and selective agonist of the α4β2 neuronal nicotinic

acetylcholine receptor (nAChR), intended for laboratory research use only.[1][2] Due to its high

potency, it should be handled with extreme care to avoid accidental exposure.
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Property Value Source

Chemical Name
(E)-N-methyl-4-(pyridin-3-

yl)but-3-en-1-amine;oxalic acid
[2]

Synonyms
RJR-2403 oxalate, (E)-

Metanicotine oxalate
[1][2]

CAS Number 220662-95-3 [2][3]

Molecular Formula C₁₂H₁₆N₂O₄ [2]

Molecular Weight 252.27 g/mol [2]

Physical State Solid [2]

Purity Typically ≥98% [2]

Known Hazards

As a potent pharmaceutical

compound, Rivanicline oxalate

should be treated as a

hazardous substance.

Potential risks include

unknown toxicological

properties upon direct

exposure. Similar potent

compounds can cause harm

through inhalation, skin

contact, or ingestion.[4]

-

Operational Plan: Step-by-Step Handling
Procedures
A risk-based approach is essential when working with potent compounds.[5] Engineering

controls are the preferred method for minimizing exposure.[5]

1. Designated Work Area:

All work with Rivanicline oxalate must be conducted in a designated and clearly labeled

area, such as a certified chemical fume hood, a glove box, or a similar containment
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enclosure.[6]

Access to this area should be restricted to authorized personnel who have received specific

training on handling potent compounds.

2. Personal Protective Equipment (PPE):

Proper PPE is mandatory to create a barrier between the researcher and the hazardous

material.[4] The level of PPE should be determined by a risk assessment but should, at a

minimum, include the items listed in the table below. For potent compounds, higher levels of

respiratory protection, such as a Powered Air-Purifying Respirator (PAPR), may be

necessary.[6][7]
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PPE Category Item
Specifications and Best
Practices

Hand Protection Double Gloving

Wear two pairs of nitrile gloves

that have been tested for

resistance to chemicals.

Change gloves immediately if

contaminated.

Body Protection Disposable Gown

A disposable, solid-front, back-

closing gown made of a low-

lint material. Cuffs should be

tucked into the outer gloves.

Eye Protection Safety Goggles

Chemical splash goggles are

required to protect against

splashes and airborne

particles.

Respiratory Protection Respirator

An N95 respirator is the

minimum requirement. For

higher-risk procedures (e.g.,

handling larger quantities,

potential for aerosolization), a

PAPR is recommended.[6][8]

Foot Protection Shoe Covers

Disposable shoe covers

should be worn over

laboratory-dedicated footwear.

3. Weighing and Reconstitution:

Weighing of the solid compound should be performed within a containment device, such as a

ventilated balance enclosure or a glove box, to prevent the generation of airborne particles.

Use dedicated spatulas and weighing papers.

When reconstituting, add the solvent slowly to the solid to avoid splashing.
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4. Experimental Procedures:

All manipulations of solutions containing Rivanicline oxalate should be performed in a

chemical fume hood.

Use luer-lock syringes and needles to prevent accidental disconnection and spills.

Clearly label all containers with the compound name, concentration, date, and hazard

warning.

5. Decontamination:

All surfaces and equipment that come into contact with Rivanicline oxalate must be

decontaminated. The appropriate decontamination solution will depend on the chemical

properties of the compound and should be determined in consultation with your institution's

EHS department.

A common practice for potent compounds is a multi-step cleaning process, often involving an

initial wash with a detergent solution followed by a solvent rinse.

Disposal Plan: Managing Rivanicline Oxalate Waste
Proper disposal of potent pharmaceutical waste is crucial to protect personnel and the

environment.[9] All Rivanicline oxalate waste is considered hazardous pharmaceutical waste

and must be disposed of according to institutional and regulatory guidelines.[9]

1. Waste Segregation:

Solid Waste: Contaminated consumables (e.g., gloves, gowns, weighing papers, pipette tips)

should be placed in a dedicated, clearly labeled, leak-proof hazardous waste container.[10]

These are typically black containers for hazardous pharmaceutical waste.

Liquid Waste: Unused solutions or liquid waste containing Rivanicline oxalate should be

collected in a dedicated, sealed, and clearly labeled hazardous waste container. Do not

dispose of this waste down the drain.[9]

Sharps Waste: Contaminated needles and other sharps must be disposed of in a designated

sharps container that is also labeled as hazardous pharmaceutical waste.[10]
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2. Container Management:

Keep all hazardous waste containers closed except when adding waste.

Store waste containers in a secure, designated area away from general laboratory traffic.

3. Final Disposal:

Hazardous pharmaceutical waste is typically incinerated at a licensed facility.[9][11]

Contact your institution's EHS department to arrange for the pickup and disposal of the

hazardous waste.

Visualizing the Workflow and Signaling Pathway
To further clarify the procedures and the compound's mechanism of action, the following

diagrams have been created using the Graphviz (DOT language).
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Safe Handling and Disposal Workflow for Rivanicline Oxalate
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Caption: A flowchart illustrating the key steps for the safe handling and disposal of Rivanicline
oxalate.

Rivanicline oxalate is a selective agonist for the α4β2 nicotinic acetylcholine receptor

(nAChR), a ligand-gated ion channel.[1][12] Activation of this receptor leads to an influx of

cations, primarily Na⁺ and Ca²⁺, which depolarizes the neuron.[13][14] Recent studies have

also indicated that nAChRs can engage in metabotropic signaling, activating intracellular

second messenger cascades.[15]
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Rivanicline Oxalate Signaling Pathway via α4β2 nAChR
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Caption: The dual signaling pathways of Rivanicline oxalate through the α4β2 nAChR.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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